Cas no 919117-10-5 (2-Heptanone, 4-azido-)
2-Heptanone, 4-azido- structure
Product Name:2-Heptanone, 4-azido-
CAS No:919117-10-5
MF:C7H13N3O
MW:155.197621107101
CID:765735
PubChem ID:15948663
Update Time:2025-04-19
2-Heptanone, 4-azido- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 4-azido-
- 4-azidoheptan-2-one
- 919117-10-5
- DTXSID90580265
-
- Inchi: 1S/C7H13N3O/c1-3-4-7(9-10-8)5-6(2)11/h7H,3-5H2,1-2H3
- InChI Key: XREQPCDFZWLGDF-UHFFFAOYSA-N
- SMILES: O=C(C)CC(CCC)N=[N+]=[N-]
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 31.4Ų
2-Heptanone, 4-azido- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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